Cas no 1216790-93-0 (1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone)

• Product Name: 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone
• CAS No: 1216790-93-0
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• MDL: MFCD12404918
• CID: 4686656
• Update Time: 2025-06-08

1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone
• 1-(6-p-Tolyl-pyridin-3-yl)-ethanone
• 1-(6-(p-Tolyl)pyridin-3-yl)ethanone
• XKKPZONXQYGSIZ-UHFFFAOYSA-N
• SBB055651
• 3-acetyl-6-(4-methylphenyl)pyridine
• 1-[6-(4-methylphenyl)pyridin-3-yl]ethan-1-one

• MDL： MFCD12404918
• Inchi： 1S/C14H13NO/c1-10-3-5-12(6-4-10)14-8-7-13(9-15-14)11(2)16/h3-9H,1-2H3
• InChI Key： XKKPZONXQYGSIZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN=C(C=C1)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone

Professional Introduction to Compound with CAS No. 1216790-93-0 and Product Name: 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone

The compound with the CAS number 1216790-93-0 and the product name 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a pyridine core substituted with a phenyl group at the 4-position and an ethanone moiety at the 3-position, which contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone in the synthesis of novel bioactive molecules. The presence of the pyridine ring enhances the compound's ability to interact with biological targets, making it a valuable scaffold for designing drugs with improved pharmacological profiles. Specifically, the 4-methylphenyl substituent at the 6-position of the pyridine ring introduces a hydrophobic region that can enhance binding affinity to certain protein targets, while the ethanone group at the 3-position provides a site for further functionalization, allowing for the development of derivatives with tailored properties.

In the realm of medicinal chemistry, the exploration of heterocyclic compounds like 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone has been extensively studied due to their diverse biological activities. Research has demonstrated that such compounds can exhibit properties ranging from anti-inflammatory to anticancer effects. The structural motif of this compound is particularly interesting because it combines elements known to be pharmacologically relevant. For instance, pyridine derivatives are frequently found in approved drugs due to their ability to modulate enzyme activity and receptor binding. The addition of a methyl group at the 4-position of the phenyl ring further fine-tunes the electronic properties of the molecule, influencing its interactions with biological systems.

One of the most compelling aspects of 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone is its potential as a lead compound for drug discovery. The compound's ability to serve as a scaffold for further derivatization allows researchers to explore a wide range of structural variations. By modifying different parts of the molecule, scientists can optimize its pharmacokinetic and pharmacodynamic properties. For example, introducing additional functional groups or altering the substitution pattern can enhance solubility, bioavailability, or target specificity. This flexibility makes 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone an attractive candidate for preclinical and clinical studies aimed at developing new therapeutic agents.

The synthesis of 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone involves multi-step organic reactions that showcase advanced synthetic methodologies. The process typically begins with the preparation of key intermediates such as 4-methylphenylboronic acid and 6-bromopyridine, which are then coupled using palladium-catalyzed cross-coupling reactions like Suzuki-Miyaura coupling. Subsequent steps involve condensation reactions to introduce the ethanone moiety at the 3-position of the pyridine ring. These synthetic strategies highlight the compound's complexity and underscore its significance in synthetic organic chemistry.

From a computational chemistry perspective, 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Computer simulations have provided insights into how this compound binds to proteins and enzymes, offering valuable information for rational drug design. These studies have revealed that the compound's binding affinity is influenced by factors such as hydrogen bonding interactions, hydrophobic effects, and van der Waals forces. By leveraging computational tools, researchers can predict how modifications to 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone will affect its biological activity, thereby accelerating the drug discovery process.

The potential applications of 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using such compounds as intermediates for agrochemicals and materials science applications. For instance, pyridine-based molecules are known to exhibit herbicidal and fungicidal properties when incorporated into crop protection agents. Additionally, these compounds can serve as precursors for developing advanced materials with unique electronic or optical properties. This versatility underscores why 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone is not only a promising candidate for drug development but also a valuable building block in broader chemical research.

Future directions in research involving 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone may focus on exploring its role in treating complex diseases such as cancer and neurodegenerative disorders. Preclinical studies have shown that structurally related compounds can modulate signaling pathways involved in disease progression. By further investigating how 1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone interacts with cellular components like receptors and enzymes, researchers aim to uncover new therapeutic strategies. These efforts are likely to contribute significantly to our understanding of disease mechanisms and provide new opportunities for intervention.

In conclusion,1-[6-(4-Methylphenyl)pyridin-3-yl]ethanone (CAS No. 1216790-93-0) represents a fascinating subject of study in chemical biology and medicinal chemistry. Its unique structure offers numerous possibilities for developing novel drugs with enhanced efficacy and reduced side effects. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in addressing some of society's most pressing health challenges.